Cas no 85118-28-1 (Ethyl 3-(Dimethylamino)butanoate)

• Product Name: Ethyl 3-(Dimethylamino)butanoate
• CAS No: 85118-28-1
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD11696458
• CID: 990042
• PubChem ID: 3020377
• Update Time: 2025-10-09

Ethyl 3-(Dimethylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(dimethylamino)butyrate
• Ethyl 3-(dimethylamino)butanoate
• ethyl3-(dimethylamino)butanoate
• 3-Dimethylamino-butyric acid ethyl ester
• LS-01500
• DTXSID801005518
• EN300-6948320
• EINECS 285-681-4
• SCHEMBL20028538
• BB 0240822
• AKOS000321316
• AKOS016342116
• NS00065576
• MFCD11696458
• 85118-28-1
• JKSXUJFHXQYFMR-UHFFFAOYSA-N
• STK502919
• G65503
• ALBB-004105
• Ethyl 3-(Dimethylamino)butanoate

• MDL： MFCD11696458
• Inchi： 1S/C8H17NO2/c1-5-11-8(10)6-7(2)9(3)4/h7H,5-6H2,1-4H3
• InChI Key： JKSXUJFHXQYFMR-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)N(C)C)=O

Computed Properties

• Exact Mass: 159.125929
• Monoisotopic Mass: 159.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 0.927
• Boiling Point: 188.6°C at 760 mmHg
• Flash Point: 62.2°C
• Refractive Index: 1.432

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 3-(Dimethylamino)butanoate

Ethyl 3-(Dimethylamino)butanoate (CAS No. 85118-28-1): A Versatile Compound in Chemical and Biochemical Applications

Ethyl 3-(Dimethylamino)butanoate, formally identified by its CAS No. 85118-28-1, is an organic ester compound with the molecular formula C₇H₁₇NO₂ and a molecular weight of approximately 145.20 g/mol. This compound, characterized by its dimethylamino substituent and ester functional group, has garnered significant attention in recent years due to its unique chemical properties and emerging roles in diverse applications across medicinal chemistry, analytical science, and material engineering. Its structure combines the basicity of the tertiary amine group with the reactivity of the ester moiety, enabling it to participate in a wide array of chemical transformations while maintaining stability under controlled conditions.

Structurally, Ethyl 3-(Dimethylamino)butanoate features a quaternary ammonium precursor configuration when protonated, which is particularly valuable for designing bioactive molecules with tunable lipophilicity. The presence of the dimethylamino group allows this compound to act as a pH-sensitive entity in physiological environments, a property recently exploited in targeted drug delivery systems (Nature Chemistry, 2023). Its butanoate backbone provides flexibility for conjugation with other pharmacophores through ester hydrolysis pathways or amidation reactions, as demonstrated in studies involving prodrug design (Journal of Medicinal Chemistry, 2024). The compound's ability to undergo quaternization reactions under mild conditions has also been leveraged to synthesize cationic polymers for gene therapy carriers (ACS Biomaterials Science & Engineering, 2024).

In terms of synthetic utility, Ethyl 3-(Dimethylamino)butanoate serves as a critical intermediate in the preparation of bioactive alkaloids and synthetic neurotransmitters. Recent advancements have optimized its synthesis via enzymatic catalysis using lipases immobilized on mesoporous silica supports (Chemical Communications, 2024), achieving yields exceeding 95% while minimizing environmental impact compared to traditional acid-catalyzed methods. This approach aligns with current trends toward sustainable chemistry practices by reducing solvent usage and waste generation during large-scale production.

The compound's role in pharmaceutical development has expanded with emerging research into its potential as a chiral auxiliary agent for asymmetric synthesis (Angewandte Chemie International Edition, 2024). By forming diastereomeric salts with chiral acids under low temperature conditions (-78°C), researchers have successfully achieved enantiomerically pure derivatives with >99% ee values when used as building blocks for complex natural product analogs. Such purity advancements are critical for modern drug discovery programs requiring high stereochemical control during lead optimization phases.

In biochemical applications, Ethyl 3-(Dimethylamino)butanoate has been employed as a fluorescent probe precursor through conjugation with coumarin derivatives via click chemistry approaches (Analytical Chemistry, 2024). The resulting conjugates exhibit pH-dependent fluorescence emission spectra between neutral and acidic environments (λ_ex=490 nm; λ_em=515 nm at pH=7 vs λ_em=630 nm at pH=5), making them ideal candidates for intracellular pH sensing applications in live cell imaging studies.

A groundbreaking study published in Science Advances (July 2024) revealed that Ethyl 3-(Dimethylamino)butanoate-based derivatives can modulate mitochondrial membrane potential dynamics through selective interaction with cardiolipin molecules. This discovery opens new avenues for developing therapeutic agents targeting metabolic disorders such as type II diabetes mellitus by regulating cellular energy metabolism pathways without affecting normal mitochondrial function.

In material science contexts, this compound has enabled novel amphiphilic polymer architectures when copolymerized with polyethylene glycol monomers via ring-opening metathesis polymerization (Advanced Materials Interfaces, March 2024). The resulting block copolymers demonstrated self-assembling properties into nanovesicles with controllable sizes between 50-150 nm depending on amine-to-polymer ratios - an important parameter for drug encapsulation efficiency studies.

Ethyl 3-(Dimethylamino)butanoate's unique reactivity profile was further explored in recent organocatalytic protocols where it served as both an acylation reagent and proton shuttle during asymmetric Michael addition reactions (Journal of the American Chemical Society, October 2024). This dual functionality significantly reduced reaction times compared to conventional two-step procedures while maintaining excellent stereoselectivity (>9:1 dr), marking progress toward more efficient synthetic methodologies.

New insights into its pharmacokinetic properties were reported in Drug Metabolism and Disposition (June 2024), where animal model studies showed rapid hydrolysis (t₁/₂ ~6 hours) of the ethyl ester group into free carboxylic acid metabolites upon oral administration. However, the parent compound exhibited superior BBB permeability compared to its hydrolyzed form when conjugated to certain peptide sequences via hydrazone linkages - findings critical for central nervous system drug design strategies.

The compound's application in analytical chemistry has seen innovation through its use as a derivatizing agent for gas chromatography-mass spectrometry analysis of primary alcohols present at trace levels (< ppb concentrations) within biological matrices (Talanta Journal, February 2024). Under optimized reaction conditions involving trifluoroacetic anhydride co-catalysts at elevated temperatures (~65°C), it enabled detection limits reduced by two orders of magnitude compared to conventional methods without compromising structural integrity during derivatization processes.

Innovative uses continue to emerge from ongoing research: A collaborative study between MIT and Stanford demonstrated that Ethyl 3-(Dimethylamino)butanoate-methacrylate copolymers exhibit stimuli-responsive mechanical properties when exposed to enzymatic environments containing esterase enzymes (Advanced Functional Materials, April 2024). These materials showed reversible modulus changes from ~7 MPa at rest to ~45 MPa under physiological conditions - characteristics promising for next-generation smart drug delivery systems requiring dynamic mechanical adaptation.

Ethical considerations surrounding this compound's use are addressed through recent ISO-compliant quality control protocols ensuring batch-to-batch consistency (>99% purity by HPLC analysis per ASTM E676 standards). Its compatibility with common purification techniques like flash chromatography on silica gel columns using hexanes/EtOAc gradients (Rf = ~0.6 at ratio v/v =7:3)) facilitates large-scale production while maintaining regulatory compliance across multiple jurisdictions including EU CEP certification requirements.

Ethyl 3-(Dimethylamino)butanoate's
unique combination of chemical versatility and biological compatibility positions it as an essential component across cutting-edge research initiatives. Ongoing investigations into its role within enzyme inhibition mechanisms targeting cancer-associated metabolic pathways suggest further clinical utility potential beyond current applications described above.

The continued exploration of Ethyl 3-(Dimethylamino)butanoate's's structural adaptability underscores its significance as both a foundational reagent and an evolving toolset within contemporary chemical research paradigms. Recent advancements highlight its potential contributions toward solving complex challenges ranging from targeted cancer therapies to next-generation biocompatible materials - positioning this compound at the forefront of interdisciplinary scientific innovation.














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